Cas no 1706142-78-0 (N-(4-methoxyphenyl)methyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide)

• Product Name: N-(4-methoxyphenyl)methyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide
• CAS No: 1706142-78-0
• MF: C₁₇H₂₄N₂O₂S
• MW: 320.449663162231
• CID: 5907937
• PubChem ID: 90616121
• Update Time: 2025-07-15

N-(4-methoxyphenyl)methyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)methyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide
• N-[(4-methoxyphenyl)methyl]-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• F6441-5700
• (1R,5S)-N-(4-methoxybenzyl)-3-(methylthio)-8-azabicyclo[3.2.1]octane-8-carboxamide
• AKOS025089533
• N-[(4-methoxyphenyl)methyl]-3-methylsulfanyl-8-azabicyclo[3.2.1]octane-8-carboxamide
• 1706142-78-0

• Inchi： 1S/C17H24N2O2S/c1-21-15-7-3-12(4-8-15)11-18-17(20)19-13-5-6-14(19)10-16(9-13)22-2/h3-4,7-8,13-14,16H,5-6,9-11H2,1-2H3,(H,18,20)
• InChI Key： UCQMVEZXIYCNRX-UHFFFAOYSA-N
• SMILES： S(C)C1CC2CCC(C1)N2C(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 320.15584919g/mol
• Monoisotopic Mass: 320.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.9Ų

Additional information on N-(4-methoxyphenyl)methyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane-8-carboxamide

Comprehensive Overview of N-(4-methoxyphenyl)methyl-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide (CAS No. 1706142-78-0)

The compound N-(4-methoxyphenyl)methyl-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide (CAS No. 1706142-78-0) is a structurally unique molecule that has garnered attention in pharmaceutical and chemical research due to its intriguing bicyclic framework and functional group diversity. This 8-azabicyclo[3.2.1]octane derivative features a methylsulfanyl group at the 3-position and a 4-methoxyphenyl carboxamide moiety, making it a promising candidate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a scaffold for central nervous system (CNS) targeting compounds, given the prevalence of similar bicyclic structures in neuroactive pharmaceuticals.

In recent years, the scientific community has shown growing interest in azabicyclic compounds due to their conformational rigidity and ability to interact with biological targets with high specificity. The 8-azabicyclo[3.2.1]octane core of this molecule is particularly noteworthy, as it resembles tropane alkaloids found in nature, which have demonstrated various pharmacological activities. The incorporation of a methylsulfanyl group adds another dimension to its potential reactivity and binding properties, possibly enhancing its interactions with enzyme active sites or receptor pockets.

The synthetic accessibility of N-(4-methoxyphenyl)methyl-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide has been a topic of discussion in organic chemistry forums, with researchers exploring various ring-closing strategies and carboxamide formation methodologies. Current literature suggests that the compound can be synthesized through multicomponent reactions or stepwise functionalization of the azabicyclic core. These synthetic approaches are particularly relevant to researchers investigating structure-activity relationships (SAR) in drug design, as they allow for systematic modification of the molecule's pharmacophore.

From a drug discovery perspective, the 4-methoxyphenyl moiety present in this compound is significant as it represents a common pharmacophore found in many bioactive molecules. This aromatic group, combined with the methylsulfanyl substituent, may contribute to improved blood-brain barrier (BBB) penetration - a crucial factor for CNS-targeting therapeutics. Computational studies of similar structures suggest that these functional groups could enhance lipophilicity while maintaining favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, making the compound an interesting subject for molecular docking and virtual screening studies.

The potential applications of CAS No. 1706142-78-0 extend beyond pharmaceuticals. Materials scientists have shown interest in such azabicyclic derivatives for their possible use in supramolecular chemistry and molecular recognition systems. The rigid bicyclic structure could serve as a building block for molecular machines or self-assembling systems, areas that have gained significant traction in nanotechnology research. Additionally, the compound's unique stereochemistry makes it a potential candidate for chiral auxiliaries or asymmetric catalysts in organic synthesis.

Quality control and analytical characterization of N-(4-methoxyphenyl)methyl-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods are crucial for verifying the compound's purity and structural integrity, especially when used in biological studies. Recent advancements in analytical chemistry have enabled more precise characterization of such complex molecules, addressing common researcher queries about compound identification and structural confirmation.

Environmental and safety considerations for handling CAS No. 1706142-78-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) should be used when working with this chemical, as with all laboratory reagents. The growing emphasis on green chemistry principles has prompted investigations into more sustainable synthetic routes for such compounds, aligning with the pharmaceutical industry's push toward environmentally friendly synthesis.

Future research directions for this compound may explore its potential as a lead compound in various therapeutic areas or as a chemical probe for studying biological systems. The combination of its azabicyclic scaffold with the methylsulfanyl and methoxyphenyl groups presents numerous opportunities for medicinal chemistry optimization. As the scientific community continues to investigate novel heterocyclic compounds, N-(4-methoxyphenyl)methyl-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane-8-carboxamide stands as an interesting example of how structural complexity can be harnessed for potential therapeutic or technological applications.